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Compound of Interest

Compound Name: Phenol, 5-bromo-2-mercapto-

Cat. No.: B15093998

Disclaimer: A specific Safety Data Sheet (SDS) for Phenol, 5-bromo-2-mercapto- (CAS No.
113269-55-9) is not readily available. The following disposal procedures are based on the
known hazards of similar chemical structures, including brominated phenols and mercaptans.
Researchers, scientists, and drug development professionals should treat this guidance as a
preliminary framework and are strongly advised to consult with their institution's Environmental
Health and Safety (EHS) department for specific disposal protocols.

Immediate Safety and Handling Considerations

Phenol, 5-bromo-2-mercapto- is presumed to be a hazardous substance. Based on
analogous compounds, it is likely to be harmful if swallowed, in contact with skin, or inhaled,
and may cause skin and eye irritation.[1][2][3] The mercaptan group suggests a strong,
disagreeable odor.[4] All handling of this compound should occur in a well-ventilated laboratory
hood, and appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, must be worn.

Summary of Potential Hazards

The following table summarizes the likely hazards associated with Phenol, 5-bromo-2-
mercapto-, extrapolated from data for similar brominated and phenolic compounds.
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Hazard Statement GHS Classification
Harmful if swallowed Acute Toxicity, Oral (Cat 4)
Causes skin irritation Skin Irritation (Cat 2)
Causes serious eye irritation Eye Irritation (Cat 2A)
May cause respiratory irritation STOT - SE (Cat 3)

Toxic to aquatic life Aquatic Toxicity (Acute)

This data is illustrative and based on similar compounds. The actual GHS classification for
Phenol, 5-bromo-2-mercapto- may differ.

Step-by-Step Disposal Protocol

This protocol provides a generalized procedure for the safe disposal of Phenol, 5-bromo-2-
mercapto-.

1. Waste ldentification and Segregation:
o Characterize the waste. Is it a pure solid, a solution, or mixed with other reagents?

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

o Label the waste container clearly with "Hazardous Waste: Phenol, 5-bromo-2-mercapto-"
and include the CAS number (113269-55-9).

2. Containerization:
e Use a chemically resistant, leak-proof container with a secure lid.

o Ensure the container is compatible with the waste (e.g., do not store in a container that can
be corroded by acidic or phenolic compounds).

o Keep the container closed at all times, except when adding waste.
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3. Small Spills and Contaminated Materials:
o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

o Carefully sweep or scoop up the absorbed material and place it in the designated hazardous
waste container.[1][3]

o Decontaminate the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

e Do not allow the chemical to enter drains or waterways.[1]
4. Disposal of Unused Product:
e Unused or surplus Phenol, 5-bromo-2-mercapto- must be disposed of as hazardous waste.

e |t is recommended to dissolve or mix the material with a combustible solvent and send it to a
licensed disposal company for incineration in a chemical scrubber.[1]

o Alternatively, contact a licensed professional waste disposal service to handle the material.

[1]
5. Final Disposal Pathway:

o Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and secure area, away from incompatible materials.

o Arrange for pickup and disposal by your institution's certified hazardous waste management
provider.

Experimental Workflow for Disposal
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Caption: Disposal workflow for Phenol, 5-bromo-2-mercapto-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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